BENGHE Foundational & Exploratory

Check Availability & Pricing

Advanced Technical Guide: ICI 118,551-d7
Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: ICI 118551-d7 Hydrochloride
CAS No.: 1330181-02-6
Cat. No.: B583373

Get Quote

Handling, Safety, and Bioanalytical Applications
Introduction & Compound Identity

ICI 118,551-d7 hydrochloride is the deuterated isotopologue of ICI 118,551, a highly selective

-adrenergic receptor (

-AR) inverse agonist. In modern drug development and pharmacokinetic (PK) studies, this
compound serves as the "Gold Standard" Internal Standard (IS) for the quantification of ICI
118,551 in biological matrices using LC-MS/MS.

The "d7" labeling typically corresponds to the full deuteration of the isopropyl amine group,
rendering the molecule chemically identical to the parent drug in terms of extraction recovery
and chromatographic retention, yet mass-resolved for spectrometric detection.

1.1 Chemical Identity Table
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Parameter Specification

) (x)-erythro-1-(7-Methylindan-4-yloxy)-3-
Chemical Name , _ _
isopropylaminobutan-2-ol-d7 hydrochloride

Parent CAS 72795-01-8 (Non-labeled)

Deuterium (
Labeling
H) x 7 (typically on the isopropyl moiety)

Molecular Formula

Molecular Weight ~320.91 g/mol (Free base + HCI + 7 Da shift)
Appearance White to off-white solid
B Water (>10 mg/mL), DMSO (>10 mg/mL),
Solubility
Ethanol
pKa ~9.2 (Amine)

Safety Data & Handling Profile (The "SDS" Core)

Critical Safety Note: While some commercial SDSs classify research quantities as "Not
Classified" under GHS due to lack of acute toxicity data, this compound is a potent

pharmacological agent. It crosses the blood-brain barrier and blocks

receptors, potentially causing bronchoconstriction in susceptible individuals
(asthmatics). Treat as Toxic.

2.1 Hazard Identification (GHS Extrapolated)
 Signal Word:WARNING

e Hazard Statements:

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.

o Pharmacological Hazard: Potent

-blocker activity.

2.2 Precautionary Protocols

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves (Nitrile >0.11mm)/protective clothing/eye protection (Safety
Goggles).

e P264: Wash hands thoroughly after handling.

2.3 Emergency First Aid

 Inhalation: Move person to fresh air. If breathing is difficult (boronchospasm), administer
oxygen and seek immediate medical attention.

o Skin Contact: Wash with soap and copious amounts of water. Remove contaminated
clothing.[1]

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[1][2]

 Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.
Call a POISON CENTER immediately.[1]

2.4 Storage & Stability

o Temperature: Store at -20°C.
e Environment: Hygroscopic. Store under inert gas (Nitrogen/Argon) in a desiccator.

o Light: Protect from light to prevent potential photodegradation of the indanyl ether linkage.
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Pharmacological Context: Mechanism of Action[6]

To understand the bioanalytical importance of ICI 118,551, one must understand its target. It
acts as an inverse agonist at the

-adrenergic receptor.[3][4] Unlike neutral antagonists which merely block the agonist, inverse
agonists reduce the constitutive (basal) activity of the receptor.

3.1 Signaling Pathway Blockade
The

-AR is a G-protein coupled receptor (GPCR) that couples to
[9]

o Agonist Binding: Activates Adenylyl Cyclase (AC).
¢ Signal Transduction: AC converts ATP to cAMP.

o Downstream Effect: CAMP activates Protein Kinase A (PKA), leading to smooth muscle
relaxation (bronchodilation/vasodilation).[6]

e ICI 118,551 Action: It binds with high affinity (
) to the receptor, preventing

coupling and reducing cAMP levels below baseline.

3.2 Pathway Visualization

The following diagram illustrates the specific blockade point of ICI 118,551 within the
adrenergic signaling cascade.
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Figure 1: Mechanism of Action. ICI 118,551 acts as a competitive antagonist/inverse agonist,
preventing the Gs-protein coupling required for cAMP production.

Bioanalytical Application: LC-MS/MS Protocol

The primary use of ICI 118,551-d7 is as a Stable Isotope Labeled (SIL) Internal Standard.
Because deuterium labeling modifies the mass but retains the physicochemical properties
(pKa, hydrophobicity), the d7-analog co-elutes with the analyte but is detected in a separate
mass channel. This corrects for:

o Matrix Effects: lon suppression/enhancement from plasma/urine components.

o Extraction Efficiency: Loss of analyte during protein precipitation or SPE.

4.1 Sample Preparation Workflow (Protein Precipitation)

Reagents:
e Stock Solution: 1 mg/mL ICI 118,551-d7 in Methanol.

e Working IS Solution: 100 ng/mL in Acetonitrile (ACN).
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e Matrix: Plasma or Serum.

Protocol Steps:

» Aliquot: Transfer 50 pL of biological sample (plasma) to a 1.5 mL centrifuge tube.
e Spike IS: Add 20 pL of Working IS Solution (ICI 118,551-d7).

o Scientific Rationale: Adding IS before extraction ensures that any loss during the following
steps is proportional for both analyte and IS.

» Precipitate: Add 150 pL of ice-cold Acetonitrile. Vortex vigorously for 30 seconds.
o Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.
o Transfer: Move supernatant to LC vials.

e Injection: Inject 5 yL into the LC-MS/MS system.

4.2 LC-MS/MS Parameters (Guideline)
e Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 pum).

» Mobile Phase A: 0.1% Formic Acid in Water.
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
« lonization: ESI Positive Mode (
).
 MRM Transitions:
o Analyte (ICI 118,551); 278.2

236.1

o IS (ICI 118,551-d7): 285.2

243.1 (Shift of +7 Da).
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4.3 Bioanalytical Logic Flow

Biological Sample
(Plasma/Serum)

Normalization Start

Add Internal Standard
(ICl 118,551-d7)

Co-Extraction

Protein Precipitation
(Acetonitrile)

i

Centrifugation
(10,000g, 10 min)

Supernatant Injection

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Calculates Ratio

Quantification
(Ratio: Analyte Area / IS Area)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b583373/docs?utm_src=pdf-body-img#advanced-technical-guide-ici-118-551-d7-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: LC-MS/MS Workflow. The d7-IS tracks the analyte through extraction and ionization,
correcting for variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Advanced Technical Guide: ICI 118,551-d7
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583373/docs#advanced-technical-guide-ici-118-551-
d7-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://cdn.caymanchem.com/cdn/msds/15591m.pdf
https://www.benchchem.com/product/b583373/docs#advanced-technical-guide-ici-118-551-d7-hydrochloride
https://www.benchchem.com/product/b583373/docs#advanced-technical-guide-ici-118-551-d7-hydrochloride
https://www.benchchem.com/product/b583373/docs#advanced-technical-guide-ici-118-551-d7-hydrochloride
https://www.benchchem.com/product/b583373/docs#advanced-technical-guide-ici-118-551-d7-hydrochloride
https://www.benchchem.com/product/b583373?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

